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Introduction

SR2211 is a potent and selective synthetic inverse agonist of the Retinoic Acid Receptor-
related Orphan Receptor gamma (RORYy).[1][2][3] An isoform of RORy, RORVt, is a key
transcription factor essential for the differentiation of Th17 cells and the production of pro-
inflammatory cytokines, most notably Interleukin-17 (IL-17).[1][2][3] Th17 cells and IL-17 are
strongly implicated in the pathogenesis of various autoimmune diseases, including rheumatoid
arthritis and multiple sclerosis.[1][2] By binding to the ligand-binding domain of RORy, SR2211
effectively suppresses its transcriptional activity, leading to a reduction in IL-17 production.[1]
This mechanism of action makes SR2211 a valuable tool for investigating the role of
RORYy/Th17 signaling in autoimmune and inflammatory disease models and a potential
therapeutic candidate.

These application notes provide a comprehensive overview of the administration and dosage of
SR2211 for in vivo studies, with a focus on a murine model of rheumatoid arthritis.

Quantitative Data Summary

The following table summarizes the key quantitative data for SR2211 from both in vitro and in
Vivo studies.
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SpeciesiCell
Parameter Value Li Assay Type Reference
ine
In Vitro Potency
Radioligand
Ki (RORY) 105 nM Human o [11[4]
Binding Assay
GAL4-RORy
LBD
ICso (RORY) ~320 nM Human ) [1]
Cotransfection
Assay
In Vivo
Administration
Collagen-
Dosage 20 mg/kg Mouse (DBA/1J) Induced Arthritis [5]
Model
o ) ) Collagen-
Administration Intraperitoneal N
o Mouse (DBA/1J) Induced Arthritis [5]
Route (IP) Injection
Model
] Collagen-
Dosing _ _ N
Twice Daily Mouse (DBA/1J) Induced Arthritis [5]
Frequency
Model
Collagen-
Treatment -
) 15 days Mouse (DBA/1J) Induced Arthritis [5]
Duration
Model
Observed In Vivo
Effect
Significant Collagen-
Clinical Outcome  reduction in joint Mouse (DBA/1J) Induced Arthritis [5]
inflammation Model

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway of RORy and a general experimental

workflow for in vivo studies using SR2211.
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Caption: RORYy signaling pathway and its inhibiti

on by SR2211.
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General In Vivo Experimental Workflow for SR2211

Induce Disease Model Initiate SR2211 Treatment Monitor Disease Progression Endpoint Analysis Data Analysis and
(e.g., CIAin mice) (e.g., 20 mg/kg IP, twice daily) (e.g., Clinical scoring, imaging) (e.g., Histology, Cytokine analysis) Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b610972?utm_src=pdf-body-img
https://www.benchchem.com/product/b610972?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3331898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3331898/
https://pubmed.ncbi.nlm.nih.gov/22292739/
https://pubmed.ncbi.nlm.nih.gov/22292739/
https://www.researchgate.net/publication/221794002_Identification_of_SR2211_A_Potent_Synthetic_ROR_gamma-Selective_Modulator
https://www.caymanchem.com/product/11972/sr-2211
https://www.researchgate.net/post/Can_an_insoluble_compound_be_absorbed_if_injected_intraperitoneally_in_mouse
https://www.benchchem.com/product/b610972#sr2211-administration-and-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b610972#sr2211-administration-and-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b610972#sr2211-administration-and-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b610972#sr2211-administration-and-dosage-for-in-vivo-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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